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Introduction
Enbucrilate, a n-butyl cyanoacrylate, is a monomer that rapidly polymerizes in the presence of

moisture, forming a strong adhesive bond.[1] It is widely used in the medical field as a tissue

adhesive for wound closure and as an embolization agent in radiological procedures.[2][3][4]

The viscosity of an enbucrilate formulation is a critical physical property that dictates its

handling characteristics, application, and performance. For instance, low-viscosity formulations

are suitable for applications requiring rapid spreading and penetration, while high-viscosity

formulations are preferred for filling gaps and preventing migration from the application site.[5]

These application notes provide a comprehensive overview of the methodologies for

measuring the viscosity of enbucrilate formulations. Detailed experimental protocols, data

presentation guidelines, and an understanding of the factors influencing viscosity are presented

to assist researchers and professionals in the development and quality control of enbucrilate-

based products.

Factors Influencing Viscosity of Enbucrilate
Formulations
The viscosity of enbucrilate formulations can be tailored by adjusting several factors:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3422321?utm_src=pdf-interest
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34202769/
https://pubmed.ncbi.nlm.nih.gov/8437823/
https://www.benchchem.com/pdf/Technical_Support_Center_Adjusting_Bucrilate_Viscosity_for_Specific_Research_Applications.pdf
https://raajournal.com/menuscript/index.php/raajournal/article/download/45/35/42
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://patents.google.com/patent/US4477607A/en
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: Viscosity is highly dependent on temperature. An increase in temperature

leads to a decrease in the viscosity of the formulation. Conversely, lowering the temperature

increases the viscosity. This relationship is crucial for controlling the application properties of

the adhesive.[6]

Additives: Various additives are incorporated into enbucrilate formulations to modify their

properties:

Thickeners: To increase viscosity and provide thixotropic properties (shear-thinning),

thickening agents like fumed silica or soluble polymers (e.g., poly(methyl methacrylate))

are often added.[7][8][9] Hydrophobic fumed silica is particularly effective in providing

thixotropic effects in cyanoacrylate compositions.[7]

Plasticizers: Plasticizers are added to reduce the brittleness of the cured adhesive. While

they primarily affect the mechanical properties of the polymerized adhesive, they can also

influence the viscosity of the liquid formulation.[10][11]

Stabilizers: Acidic stabilizers are included to prevent premature polymerization. The type

and concentration of these stabilizers can have a minor effect on the formulation's

viscosity.

Other Agents: In medical applications, enbucrilate is sometimes mixed with oil-based

agents, such as iodized oil, to modify its polymerization rate and viscosity for specific

procedures like embolization.

Data Presentation
The following tables summarize the quantitative effects of temperature and additives on the

viscosity of n-butyl cyanoacrylate (NBCA) formulations.

Table 1: Effect of Temperature and Iodized Oil on n-Butyl Cyanoacrylate (NBCA) Viscosity
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Temperature (°C) NBCA:Iodized Oil Ratio Viscosity (mPa·s)

4 1:1 15.2

20 1:1 8.5

40 1:1 5.2

60 1:1 3.5

4 1:2 22.8

20 1:2 12.1

40 1:2 7.5

60 1:2 5.1

4 1:4 35.4

20 1:4 18.2

40 1:4 11.0

60 1:4 7.5

Data adapted from a study on the effects of temperature and iodized oil on NBCA viscosity.

Table 2: Viscosity of Commercial Cyanoacrylate Adhesives

Product Type Viscosity Range (mPa·s)

Unmodified Monomers 2 - 5

General Purpose 80 - 120

High Viscosity / Gel 1500 - 3000+

Note: The viscosities of commercial products can vary significantly based on their specific

formulations and intended applications.[5]

Experimental Protocols
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The following protocols are based on established standards for viscosity measurement of

resins and non-Newtonian fluids, such as ISO 2555 and ASTM D2196, and are adapted for

enbucrilate formulations.[5][7][8][12] A rotational viscometer, such as a Brookfield viscometer,

is recommended for these measurements.

Protocol 1: Viscosity Measurement of a Base
Enbucrilate Formulation
Objective: To determine the apparent viscosity of a pure or minimally modified enbucrilate
formulation.

Materials and Equipment:

Enbucrilate formulation

Rotational Viscometer (e.g., Brookfield DV series) with a set of spindles

Low-viscosity spindle set (e.g., LV-1 to LV-4)

600 mL low-form Griffin beaker or other suitable container

Controlled temperature water bath or chamber

Calibrated thermometer

Personal protective equipment (gloves, safety glasses)

Procedure:

Instrument Setup:

Set up the viscometer on a level and vibration-free surface.

Ensure the viscometer is properly calibrated according to the manufacturer's instructions.

Sample Preparation and Temperature Control:

Place approximately 500 mL of the enbucrilate formulation into a 600 mL beaker.
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Place the beaker in a controlled temperature bath set to the desired measurement

temperature (e.g., 25 °C ± 0.1 °C).

Allow the sample to equilibrate to the target temperature for at least 1 hour. Monitor the

temperature with a calibrated thermometer.

Spindle Selection and Viscometer Settings:

Select an appropriate spindle and rotational speed. For low-viscosity enbucrilate, a small

spindle (e.g., LV-1 or LV-2) and a higher speed may be necessary. The goal is to achieve a

torque reading between 10% and 100% of the instrument's range for optimal accuracy.

Attach the selected spindle to the viscometer.

Measurement:

Carefully lower the viscometer so that the spindle is immersed in the center of the sample

up to the immersion mark on the spindle shaft. Avoid trapping air bubbles.

Turn on the viscometer motor at the selected speed.

Allow the reading to stabilize. This may take 30-60 seconds.

Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s) and the

torque percentage.

Data Reporting:

Report the viscosity value, the temperature of the measurement, the viscometer model,

spindle number, and rotational speed used.

Protocol 2: Evaluating the Effect of a Thickening Agent
Objective: To determine the effect of a thickening agent (e.g., fumed silica) on the viscosity of

an enbucrilate formulation.

Materials and Equipment:
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Same as Protocol 1

Thickening agent (e.g., hydrophobic fumed silica)

Analytical balance

Low-shear mixer

Procedure:

Formulation Preparation:

Prepare a series of enbucrilate formulations with varying concentrations of the thickening

agent (e.g., 1%, 2%, 3%, 4%, 5% w/w).

Add the thickening agent to the enbucrilate monomer slowly while mixing at a low shear

rate to ensure uniform dispersion without initiating polymerization.

Viscosity Measurement:

For each formulation, follow the procedure outlined in Protocol 1 to measure the viscosity.

It may be necessary to use different spindles and/or rotational speeds as the viscosity

increases with the concentration of the thickening agent.

Data Analysis and Presentation:

Tabulate the viscosity measurements for each concentration of the thickening agent.

Plot a graph of viscosity versus the concentration of the thickening agent to visualize the

relationship.

Visualization of Experimental Workflow
The following diagrams illustrate the logical workflow for viscosity measurement and

formulation adjustment.
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Caption: Experimental workflow for viscosity measurement.
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Caption: Logical relationships in enbucrilate viscosity control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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